Cas no 5541-49-1 (2-bromobenzene-1,4-diyl dibenzoate)

2-bromobenzene-1,4-diyl dibenzoate structure
5541-49-1 structure
Product Name:2-bromobenzene-1,4-diyl dibenzoate
CAS No:5541-49-1
MF:C20H13BrO4
MW:397.218825101852
CID:1597109
PubChem ID:1103889
Update Time:2025-04-21

2-bromobenzene-1,4-diyl dibenzoate Chemical and Physical Properties

Names and Identifiers

    • 2-bromobenzene-1,4-diyl dibenzoate
    • (4-benzoyloxy-3-bromophenyl) benzoate
    • DTXSID00360353
    • 2-bromo-1,4-phenylene dibenzoate
    • AKOS000592404
    • Oprea1_149731
    • Oprea1_541713
    • 5541-49-1
    • BAS 00498146
    • 4-(BENZOYLOXY)-2-BROMOPHENYL BENZOATE
    • Inchi: 1S/C20H13BrO4/c21-17-13-16(24-19(22)14-7-3-1-4-8-14)11-12-18(17)25-20(23)15-9-5-2-6-10-15/h1-13H
    • InChI Key: NQIPWKPOKFIRIQ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 395.99969
  • Monoisotopic Mass: 395.999722
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • Surface Charge: 0
  • XLogP3: 5.4

Experimental Properties

  • Density: 1.457
  • Boiling Point: 542.6°C at 760 mmHg
  • Flash Point: 282°C
  • Refractive Index: 1.632
  • PSA: 52.6
  • LogP: 5.4
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